7-(2-cyclohexylethyl)-2-(4-pentenoyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-(2-cyclohexylethyl)-2-pent-4-enoyl-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C21H34N2O2/c1-2-3-10-19(24)23-16-13-21(17-23)12-7-14-22(20(21)25)15-11-18-8-5-4-6-9-18/h2,18H,1,3-17H2
• InChI Key: FJSRDXPHUYBHCK-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)N1CCC2(C1)CCCN(C2=O)CCC3CCCCC3
• Molecular Formula: C21H34N2O2
• Molecular Weight: 346.5 g/mol

Description

7-(2-cyclohexylethyl)-2-(4-pentenoyl)-2,7-diazaspiro[4.5]decan-6-one, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized by Pfizer in the 1980s. It is a potent agonist of the cannabinoid receptors, with a higher affinity for the CB1 receptor than the CB2 receptor. CP-47,497 has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and neuroscience.

Mechanism of Action

7-(2-cyclohexylethyl)-2-(4-pentenoyl)-2,7-diazaspiro[4.5]decan-6-one acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor. It binds to these receptors and activates them, leading to a variety of physiological effects. These effects include the modulation of neurotransmitter release, the inhibition of adenylyl cyclase activity, and the activation of potassium channels. This compound also has some affinity for the CB2 receptor, although its effects on this receptor are less well understood.
Biochemical and physiological effects:
This compound has a variety of biochemical and physiological effects, many of which are mediated by its actions on the endocannabinoid system. These effects include the modulation of pain perception, the regulation of appetite and metabolism, and the modulation of mood and anxiety. This compound has also been shown to have neuroprotective effects, particularly in the context of ischemia and other forms of brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(2-cyclohexylethyl)-2-(4-pentenoyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments is its potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the function of these receptors and the endocannabinoid system more broadly. However, one limitation of using this compound is its potential for off-target effects, particularly at high concentrations. It is also important to note that the effects of this compound may differ from those of natural cannabinoids, which can limit the generalizability of findings.

Future Directions

There are many potential future directions for research on 7-(2-cyclohexylethyl)-2-(4-pentenoyl)-2,7-diazaspiro[4.5]decan-6-one and other synthetic cannabinoids. One area of interest is the development of more selective agonists and antagonists of the cannabinoid receptors, which could help to further elucidate the function of these receptors and their potential therapeutic applications. Another area of interest is the development of novel delivery methods for cannabinoids, such as transdermal patches or inhalers, which could improve the efficacy and safety of these compounds. Finally, there is a need for more research on the long-term effects of synthetic cannabinoids, particularly in the context of chronic use and abuse.

Synthesis Methods

The synthesis of 7-(2-cyclohexylethyl)-2-(4-pentenoyl)-2,7-diazaspiro[4.5]decan-6-one involves several steps, starting with the reaction of 1,3-cyclohexanedione with ethyl chloroacetate to form the intermediate compound, 2-cyclohexylethyl 3-oxobutanoate. This is then reacted with 4-pentenoyl chloride to form the key intermediate, 2-(4-pentenoyl)-2-cyclohexylethyl 3-oxobutanoate. The final step involves the reaction of this intermediate with 1,2-diaminopropane to form this compound.

Scientific Research Applications

7-(2-cyclohexylethyl)-2-(4-pentenoyl)-2,7-diazaspiro[4.5]decan-6-one has been used extensively in scientific research, particularly in the fields of pharmacology and neuroscience. It has been used to study the function of the endocannabinoid system, which plays a key role in regulating a variety of physiological processes, including pain, appetite, and mood. This compound has also been used to study the effects of cannabinoids on the brain, including their potential therapeutic applications for conditions such as epilepsy, anxiety, and depression.